Cas no 1805265-03-5 (2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol)

• Product Name: 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805265-03-5
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4963767
• Update Time: 2025-05-28

2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7BrF3NO2/c9-6-1-4(15-8(10,11)12)2-7(13)5(6)3-14/h1-2,14H,3,13H2
• InChI Key： HNDDUJJOYNYVII-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CO)N)OC(F)(F)F

Computed Properties

• Exact Mass: 284.96123 g/mol
• Monoisotopic Mass: 284.96123 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.5
• Molecular Weight: 286.05

Additional information on 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol

Recent Advances in the Study of 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol (CAS: 1805265-03-5)

In recent years, the compound 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol (CAS: 1805265-03-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromo substituents, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on optimizing the synthetic routes for 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly enhances the efficiency of the synthesis process. The researchers employed a palladium-catalyzed coupling reaction, which not only reduced the reaction time but also minimized the formation of by-products. This advancement is expected to facilitate large-scale production and further exploration of the compound's pharmacological properties.

The biological activity of 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol has been investigated in the context of its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain tyrosine kinases, which are often implicated in cancer progression. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol has also been explored for its anti-inflammatory effects. A study published in the European Journal of Pharmacology (2023) revealed that the compound could modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both kinase activity and inflammation—positions the compound as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain cancers.

Despite these promising results, challenges remain in the development of 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to explore its structure-activity relationships (SAR) and optimize its pharmacokinetic properties to enhance its clinical potential.

In conclusion, 2-Amino-6-bromo-4-(trifluoromethoxy)benzyl alcohol (CAS: 1805265-03-5) represents a promising avenue for drug discovery, with recent studies highlighting its synthetic accessibility, kinase inhibitory activity, and anti-inflammatory properties. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinical applications.